Cas no 6723-09-7 (2-benzoyl-6-bromo-4-methylphenol)

• Product Name: 2-benzoyl-6-bromo-4-methylphenol
• CAS No: 6723-09-7
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• CID: 4129018
• PubChem ID: 12925474
• Update Time: 2025-08-05

2-benzoyl-6-bromo-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-bromo-2-hydroxy-5-methylphenyl)phenyl-
• (3-Bromo-2-hydroxy-5-methylphenyl)phenylmethanone
• 2-benzoyl-6-bromo-4-methylphenol
• 6723-09-7
• SCHEMBL1638886
• (3-Bromo-2-hydroxy-5-methylphenyl)(phenyl)methanone
• EN300-1276658
• DTXSID60513141
• AKOS006079889
• RRIMPAZSCSSEIK-UHFFFAOYSA-N

• Inchi： 1S/C14H11BrO2/c1-9-7-11(14(17)12(15)8-9)13(16)10-5-3-2-4-6-10/h2-8,17H,1H3
• InChI Key： RRIMPAZSCSSEIK-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC(Br)=C1O)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 289.99424Da
• Monoisotopic Mass: 289.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-benzoyl-6-bromo-4-methylphenol

Introduction to Compound CAS No. 6723-09-7: 2-Benzoyl-6-Bromo-4-Methylphenol

The compound with CAS No. 6723-09-7, commonly referred to as 2-benzoyl-6-bromo-4-methylphenol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which includes a benzoyl group attached to a phenolic ring substituted with bromine and methyl groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of 2-benzoyl-6-bromo-4-methylphenol. Researchers have explored novel methodologies, including cross-coupling reactions and direct arylation techniques, to enhance the yield and purity of this compound. These innovations have not only streamlined the production process but also opened up new avenues for its utilization in drug discovery and material development.

The chemical structure of 2-benzoyl-6-bromo-4-methylphenol plays a pivotal role in its reactivity and functionality. The phenolic hydroxyl group is known for its strong acidity, which facilitates its participation in various nucleophilic and electrophilic reactions. The bromine substituent introduces electron-withdrawing effects, enhancing the reactivity of the molecule in specific reaction conditions. Additionally, the methyl group contributes to steric effects, influencing the overall conformation and reactivity of the compound.

In terms of applications, 2-benzoyl-6-bromo-4-methylphenol has demonstrated potential in the development of bioactive compounds. Recent studies have highlighted its role as an intermediate in the synthesis of antimicrobial agents and anticancer drugs. Its ability to form stable complexes with metal ions has also made it a promising candidate for use in catalytic systems and sensor technologies.

The synthesis of 2-benzoyl-6-bromo-4-methylphenol involves a series of carefully controlled reactions, including Friedel-Crafts acylation, bromination, and methylation steps. Researchers have optimized these steps to minimize side reactions and maximize product purity. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

In conclusion, 2-benzoyl-6-bromo-4-methylphenol span> is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and synthetic flexibility make it an invaluable tool for scientists and engineers alike. As research continues to uncover new insights into its potential uses, this compound is poised to play an even more critical role in advancing modern science and technology.